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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety

data, and handling procedures for trimethyl(triethylamine)aluminium. Given the limited

availability of specific safety data for this complex, this guide leverages data from its principal

component, trimethylaluminum (TMA), a pyrophoric and highly reactive organoaluminum

compound. The formation of an adduct with triethylamine modulates its reactivity, but the

fundamental hazards associated with the trimethylaluminum moiety remain a primary

consideration.

Chemical Identification and Properties
The compound of interest is the Lewis acid-base adduct formed between trimethylaluminum

and triethylamine.

Table 1: Chemical Identification

Identifier Value

Chemical Name Trimethyl(triethylamine)aluminium

Synonyms N,N-diethylethanamine;trimethylalumane

CAS Number 20791-15-5[1][2][3][4]

Molecular Formula C₉H₂₄AlN[2][5]
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Table 2: Physicochemical Properties

Property Value

Molecular Weight 173.28 g/mol [5]

Appearance
Colorless liquid (based on properties of similar

compounds)

Reactivity

Reacts violently with water and protic solvents.

The complex is less pyrophoric than neat

trimethylaluminum but should still be handled as

a highly reactive and air-sensitive compound.

Safety Data and Hazard Information
The safety data presented below is primarily based on trimethylaluminum (TMA, CAS No. 75-

24-1), the precursor to the triethylamine complex. The complexation with triethylamine can

reduce the pyrophoricity, but the underlying hazards of TMA should be fully considered.

Table 3: Hazard Identification and GHS Classification (based on Trimethylaluminum)
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Hazard Class GHS Classification Hazard Statement

Flammable Liquids Category 1
H224: Extremely flammable

liquid and vapor.[6]

Pyrophoric Liquids Category 1

H250: Catches fire

spontaneously if exposed to

air.[6][7][8][9]

Substances which, in contact

with water, emit flammable

gases

Category 1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously.[6][9]

Skin Corrosion/Irritation Category 1B

H314: Causes severe skin

burns and eye damage.[6][7]

[8][9]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[9]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation.[9]

Table 4: Personal Protective Equipment (PPE) and Handling Precautions
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Control Measure Specification

Engineering Controls

Must be handled in an inert atmosphere

(glovebox or Schlenk line).[10][11] Work must

be conducted in a certified chemical fume hood.

[10][12]

Eye/Face Protection
Chemical splash goggles and a face shield are

required.[13]

Skin Protection

A flame-resistant lab coat (e.g., Nomex) is

required.[13] Wear nitrile gloves under neoprene

or other chemically resistant gloves.[13]

Respiratory Protection

Use of a self-contained breathing apparatus

may be necessary for large-scale work or in

case of a spill.

Handing

Do not work alone when handling this

compound.[10] All glassware must be oven-

dried to remove moisture.[13] Use only non-

sparking tools.[9]

Experimental Protocols and Handling Procedures
The following protocols are generalized for the safe handling of pyrophoric organoaluminum

reagents like trimethyl(triethylamine)aluminium.

Protocol 1: Transfer of Trimethyl(triethylamine)aluminium using a Syringe

Preparation:

Ensure all glassware is oven-dried and cooled under an inert atmosphere (nitrogen or

argon).

Work in a fume hood with the sash at the lowest possible position.[11]

Have a container of dry sand or other non-combustible absorbent material readily

available for spills.[11]
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Inert Atmosphere:

The reagent bottle should be equipped with a septum.

Purge the bottle with an inert gas.

Syringe Preparation:

Use a gas-tight syringe with a needle long enough to reach the liquid.

Flush the syringe with inert gas at least three times.[11]

Transfer:

Insert the needle of the inert gas line into the septum of the reagent bottle, ensuring it is

above the liquid level.

Insert the syringe needle into the septum and below the liquid level.

Slowly draw the desired volume of the reagent into the syringe.

Remove the syringe and quickly insert it into the septum of the reaction flask, which is also

under an inert atmosphere.

Dispense the reagent into the reaction flask.

Quenching:

Any excess reagent in the syringe should be quenched by slowly adding it to a flask

containing an inert, high-boiling solvent (e.g., heptane) and then slowly adding a long-

chain alcohol (e.g., isopropanol).

Logical Workflow for Handling Pyrophoric Reagents
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Caption: Workflow for the safe handling of pyrophoric organoaluminum compounds.

Applications in Synthesis
Trimethylaluminum and its adducts are versatile reagents in organic and organometallic

synthesis. They serve as precursors for catalysts, in methylation reactions, and in the synthesis

of other organometallic compounds.
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Reaction Pathway: Synthesis of Methylaluminoxane (MAO)

Trimethylaluminum is a key starting material for the production of methylaluminoxane (MAO), a

co-catalyst used in olefin polymerization. The reaction involves the controlled hydrolysis of

trimethylaluminum.

Trimethylaluminum
(Al₂(CH₃)₆)

Methylaluminoxane
([Al(CH₃)O]n)

Controlled Hydrolysis

Water
(H₂O)

Methane
(CH₄)

Byproduct

Click to download full resolution via product page

Caption: Simplified reaction pathway for the synthesis of MAO from trimethylaluminum.

The use of the triethylamine adduct can provide a more controlled reaction due to the reduced

reactivity of the aluminum center.

Emergency Procedures
Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[10][14]

Skin Contact

Immediately remove contaminated clothing.

Wash skin with soap and plenty of water for at

least 15 minutes. Seek immediate medical

attention.[10][14]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.[14]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[9]

In the event of a fire, use a dry chemical powder, sand, or dolomite to extinguish. DO NOT USE

WATER as it will react violently with the compound.[9] If a spill occurs, cover it with a non-

combustible absorbent material like dry sand and dispose of it as hazardous waste.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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